Cas no 2228804-30-4 (1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228804-30-4
• MF: C₁₃H₁₅F₂N
• MW: 223.26171040535
• CID: 6478960
• PubChem ID: 165632523
• Update Time: 2025-06-08

1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine
• EN300-1955279
• 2228804-30-4
• [1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C13H15F2N/c14-13(15)7-12(13,8-16)11-6-2-4-9-3-1-5-10(9)11/h2,4,6H,1,3,5,7-8,16H2
• InChI Key： QCQPSVAONLTLGY-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1C=CC=C2CCCC=12)F

Computed Properties

• Exact Mass: 223.11725581g/mol
• Monoisotopic Mass: 223.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine

Introduction to 1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228804-30-4)

The compound 1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine, identified by its CAS number 2228804-30-4, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both indene and difluorocyclopropyl moieties in its structure suggests a rich chemical space for exploration, particularly in the context of drug design and discovery.

Recent studies have highlighted the importance of structural diversity in the search for effective pharmaceuticals. The indene ring system, known for its stability and versatility, provides a scaffold that can be modified to interact with biological targets. In contrast, the difluorocyclopropyl group introduces fluorine atoms, which are widely recognized for their ability to enhance metabolic stability and binding affinity. The combination of these features makes 1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The structural motifs present in 1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine can be further functionalized to create derivatives with tailored properties. For instance, modifications at the indene ring could allow for interactions with specific enzymes or receptors, while alterations at the difluorocyclopropyl moiety might improve pharmacokinetic profiles. Such flexibility is crucial in medicinal chemistry, where the goal is often to optimize a lead compound into a viable drug.

The synthesis of 1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework. These methods not only improve efficiency but also allow for greater control over stereochemistry, which is often critical for biological activity.

In terms of biological activity, preliminary studies suggest that 1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine may exhibit properties relevant to several therapeutic areas. The indene moiety has been associated with compounds that interact with nuclear receptors and other intracellular targets. Meanwhile, the difluorocyclopropyl group has been explored in contexts ranging from antiviral agents to kinase inhibitors. While specific mechanisms remain to be elucidated, these findings underscore the compound's potential versatility.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying promising candidates like 1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine. Molecular modeling techniques can predict how this compound might interact with biological targets based on its structure. Additionally, virtual screening allows researchers to rapidly assess thousands of compounds against various receptors or enzymes of interest. These approaches have become indispensable in modern drug discovery pipelines.

Future directions for research on 1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine include both structural optimization and biological evaluation. By systematically modifying different parts of the molecule, researchers can identify which features are most critical for activity. This iterative process often involves synthesizing analogs and testing their efficacy in vitro and in vivo. Such efforts are essential for transforming promising leads into viable therapeutic options.

The broader significance of this compound lies in its contribution to the growing library of structurally diverse molecules being explored for medicinal applications. As drug resistance becomes an increasingly pressing issue worldwide, there is a need for innovative approaches to address unmet medical needs. Compounds like 1-(2,3-dihydro-1H-inden-4-yl)-2,2-difluorocyclopropylmethanamine offer hope by providing new starting points for drug development.

In conclusion, 1-(2,3-dihydro-1H-inden-4-ylyl)- 22288043044 -30 -4 -diamine stands as an intriguing example of how structural complexity can yield compounds with significant therapeutic potential . Its unique combination of functional groups , coupled with advances in synthetic and computational chemistry , makes it a valuable asset in the ongoing quest to develop new medicines . Further exploration will undoubtedly uncover more about its capabilities and applications . p >